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Compound of Interest

Compound Name: 2-Bromo-3-fluorobenzoic acid

Cat. No.: B146589

Technical Guide: Physicochemical Properties of
2-Bromo-3-fluorobenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 2-
Bromo-3-fluorobenzoic acid, a crucial building block in organic synthesis, particularly in the
development of novel pharmaceutical and agrochemical agents.

Core Physical Properties

The melting and boiling points are critical parameters for the identification, purification, and
handling of 2-Bromo-3-fluorobenzoic acid. These properties are summarized in the table
below.

Physical Property Value
Melting Point 158 - 163 °C
Boiling Point 292.7 °C at 760 mmHg[1]

Experimental Protocols
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The following sections detail the standard laboratory methodologies for the determination of the

melting and boiling points of organic compounds like 2-Bromo-3-fluorobenzoic acid.

Melting Point Determination

The melting point of 2-Bromo-3-fluorobenzoic acid is determined using the capillary method,

a standard technique for solid organic compounds.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:

A small sample of dry 2-Bromo-3-fluorobenzoic acid is finely ground using a mortar and
pestle.

The open end of a capillary tube is pressed into the powdered sample, and the tube is
tapped gently to pack the solid into the sealed end, aiming for a sample height of 2-3 mm.

The packed capillary tube is placed in the heating block of the melting point apparatus,
adjacent to the thermometer bulb to ensure accurate temperature reading.

The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

The temperature at which the entire solid sample has completely transitioned to a liquid is
recorded as the end of the melting range. A narrow melting range (e.g., 0.5-2 °C) is indicative
of a pure compound.
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Boiling Point Determination

The boiling point of 2-Bromo-3-fluorobenzoic acid can be determined using a micro-boiling
point or distillation method. Given its solid state at room temperature, the determination would
be for the molten compound.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath or heating block)

Clamps and stand
Procedure:

e A small amount of 2-Bromo-3-fluorobenzoic acid is placed in the small test tube and gently
heated until it melts.

o A capillary tube, with its sealed end uppermost, is placed into the molten liquid.

e The test tube is attached to a thermometer, ensuring the bottom of the test tube is level with
the thermometer bulb.

e The assembly is immersed in a heating bath and heated slowly.

o As the temperature rises, air trapped in the capillary tube will expand and exit as a slow
stream of bubbles.

e Heating is continued until a continuous and rapid stream of bubbles emerges from the open
end of the capillary tube.

e The heating is then discontinued, and the bath is allowed to cool slowly.
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e The temperature at which the bubbling stops and the liquid just begins to enter the capillary
tube is recorded as the boiling point of the substance at the prevailing atmospheric pressure.

Synthesis Workflow

2-Bromo-3-fluorobenzoic acid is commonly synthesized via a Sandmeyer-type reaction from
an appropriate aniline precursor. The following diagram illustrates a typical experimental
workflow for its preparation.

Click to download full resolution via product page

Caption: A flowchart illustrating the synthesis of 2-Bromo-3-fluorobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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